Tert-butyl 4-(ethylamino)azepane-1-carboxylate
Overview
Description
Tert-butyl 4-(ethylamino)azepane-1-carboxylate, also known as TBEEAC, is an organic compound belonging to the class of compounds known as azepanes. Azepanes are cyclic compounds containing a three-membered ring with two nitrogen atoms and one carbon atom. TBEEAC is a derivative of azepane and has a tert-butyl group attached to the nitrogen atom of the three-membered ring. The compound has a variety of applications, from use in laboratory experiments to industrial applications.
Scientific Research Applications
Synthetic Chemistry Applications
Chiral sulfinamides, particularly tert-butanesulfinamide, have emerged as gold standards in stereoselective synthesis, providing a pathway to diverse N-heterocycles, including piperidines, pyrrolidines, and azetidines. These compounds are pivotal in synthesizing natural products and therapeutically relevant entities, suggesting a potential relevance for Tert-butyl 4-(ethylamino)azepane-1-carboxylate in similar synthetic applications (Philip et al., 2020).
Environmental Science and Decomposition
Studies on the decomposition of Methyl Tert-Butyl Ether (MTBE) by adding hydrogen in a cold plasma reactor highlight innovative approaches to dealing with environmental contaminants. This work, while focusing on MTBE, points to the broader potential of applying such techniques to related compounds for environmental remediation (Hsieh et al., 2011).
Pharmaceutical Significance
Azepane-based motifs, including structures similar to this compound, have been identified for their broad pharmacological properties. These compounds have been utilized in drug discovery, showcasing a wide range of therapeutic applications, from anticancer and antimicrobial to anticonvulsant drugs. This underlines the chemical's potential in the development of new therapeutic agents (Zha et al., 2019).
Chemical Recycling and Environmental Remediation
Research into the chemical recycling of poly(ethylene terephthalate) (PET) and the synthesis and reactions of terephthalate derivatives provides insight into the potential for this compound in similar recycling and remediation efforts. These studies highlight the importance of such compounds in contributing to sustainability and environmental health (Karayannidis & Achilias, 2007; Fahim et al., 2019).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(ethylamino)azepane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-5-14-11-7-6-9-15(10-8-11)12(16)17-13(2,3)4/h11,14H,5-10H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAMNFYBTMVKZCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1CCCN(CC1)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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